Cas no 897453-63-3 (1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 897453-63-3
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6245283
• Update Time: 2025-10-30

1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3,9-trimethyl-8-[(1-naphthalenylmethyl)thio]-

• Inchi： 1S/C19H18N4O2S/c1-21-16-15(17(24)23(3)19(25)22(16)2)20-18(21)26-11-13-9-6-8-12-7-4-5-10-14(12)13/h4-10H,11H2,1-3H3
• InChI Key： UXWWMJLDUXSUMZ-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)N(C)C=1SCC1=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 610.9±65.0 °C(Predicted)
• pka: -1.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897453-63-3)

1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the purine derivative class, which is well-known for its role in various biological processes and its therapeutic applications. The presence of multiple functional groups, including methyl and naphthalenyl substituents, as well as a sulfur-containing moiety, makes this molecule of particular interest for further investigation.

The chemical structure of 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione can be described as a purine core with modifications that enhance its pharmacological properties. The trimethyl groups at the 1st and 9th positions contribute to the stability and lipophilicity of the molecule, while the naphthalen-1-ylmethylsulfanyl group at the 8th position introduces a hydrophobic and sulfur-rich moiety. This combination of structural elements suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel purine derivatives as therapeutic agents due to their ability to modulate various biological pathways. The sulfanyl group in this compound is particularly noteworthy as it has been shown to enhance binding affinity and selectivity in several drug candidates. For instance, sulfur-containing heterocycles are known to exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione is its potential application in the treatment of metabolic disorders. Recent studies have demonstrated that purine derivatives can influence key metabolic pathways by acting on enzymes like AMPK (AMP-activated protein kinase) and mTOR (mechanistic target of rapamycin). The structural features of this compound may enable it to interact with these enzymes in a manner that promotes metabolic health.

Furthermore, the naphthalenylmethylsulfanyl group has been identified as a promising scaffold for developing anti-inflammatory agents. Naphthalene derivatives are known for their ability to modulate inflammatory responses by interacting with nuclear factor kappa B (NFκB) and other signaling pathways. The presence of this moiety in 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential application of this compound in oncology. Purine derivatives have been extensively studied for their antitumor properties due to their ability to interfere with DNA replication and cell cycle progression. The unique structural features of 1,3,9-trimethyl-8-{(naphthalen-1-yl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione, particularly the sulfur-containing group and the naphthalene moiety, may confer selective toxicity towards cancer cells while minimizing side effects on normal tissues.

Recent preclinical studies have shown promising results regarding the biological activity of related purine derivatives. For example, compounds with similar structural motifs have demonstrated inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and JAK (janus kinase), which are overexpressed in many cancers. The potential of 1,3,9-trimethyl,8-{(naphthalen,1 -yl)methylsulfanyl}-,2,3,6,9-tetrahydro, 1 H -purine, 2,6 -dione to exhibit similar activities makes it an attractive candidate for further investigation.

The synthesis of 1,3,9-trimethyl,8-{(naphthalen, 1 -yl)methylsulfanyl}-,2,3,6,9-tetrahydro, 1 H -purine, 2,6 -dione involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfur-containing group is particularly critical and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In conclusion, 1,3,9-trimethyl,8-{(naphthalen, 1 -yl)methylsulfanyl}-,2,3,6,* *9-tetrahydro,* * * * * * * * * * H-purine,* * * * * * * * * * -dione* (CAS No.* *897453*-*63*-* )* is a structurally complex organic compound with significant potential for therapeutic applications.* Its unique combination of functional groups makes it an attractive candidate for further research in areas such as metabolic disorders,* inflammation,* and oncology.* With continued advancements in synthetic chemistry* and drug discovery technologies,* this compound* may play a crucial role* in the development* new treatments* for various diseases.*